Cas no 105942-04-9 (Cyclohexanecarboxamide, 4-propyl-)

• Product Name: Cyclohexanecarboxamide, 4-propyl-
• CAS No: 105942-04-9
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 1163714
• PubChem ID: 3098086
• Update Time: 2025-04-20

Cyclohexanecarboxamide, 4-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 4-propyl-
• 4-propylCyclohexanecarboxamide
• DA-20080
• 105942-04-9
• SCHEMBL11067778
• SCHEMBL10748254

• Inchi： 1S/C10H19NO/c1-2-3-8-4-6-9(7-5-8)10(11)12/h8-9H,2-7H2,1H3,(H2,11,12)
• InChI Key： NUPGFZLYDCWOGV-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CCC)CC1)N

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09